Cas no 868965-56-4 (2-3-(benzenesulfonyl)propanamido-N,6-dimethyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide)

• Product Name: 2-3-(benzenesulfonyl)propanamido-N,6-dimethyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
• CAS No: 868965-56-4
• MF: C₂₀H₂₄N₂O₄S₂
• MW: 420.545562744141
• CID: 6179932
• PubChem ID: 18561001
• Update Time: 2025-07-09

2-3-(benzenesulfonyl)propanamido-N,6-dimethyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-3-(benzenesulfonyl)propanamido-N,6-dimethyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
• AKOS024612522
• ZINC04326494
• N,6-dimethyl-2-(3-(phenylsulfonyl)propanamido)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxamide
• 2-[3-(benzenesulfonyl)propanoylamino]-N,6-dimethyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
• F1829-0140
• 868965-56-4
• 2-[3-(benzenesulfonyl)propanamido]-N,6-dimethyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide

• Inchi： 1S/C20H24N2O4S2/c1-13-8-9-15-16(12-13)27-20(18(15)19(24)21-2)22-17(23)10-11-28(25,26)14-6-4-3-5-7-14/h3-7,13H,8-12H2,1-2H3,(H,21,24)(H,22,23)
• InChI Key： AHDGWJHQIOWEQM-UHFFFAOYSA-N
• SMILES： S1C(=C(C(NC)=O)C2=C1CC(C)CC2)NC(CCS(C1C=CC=CC=1)(=O)=O)=O

Computed Properties

• Exact Mass: 420.11774960g/mol
• Monoisotopic Mass: 420.11774960g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 670
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 129Ų

Additional information on 2-3-(benzenesulfonyl)propanamido-N,6-dimethyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide

Compound CAS No. 868965-56-4: 2-(3-(Benzenesulfonyl)Propanamido)-N,6-Dimethyl-4,5,6,7-Tetrahydro-1-Benzothiophene-3-Carboxamide

The compound with CAS No. 868965-56-4, known as 2-(3-(Benzenesulfonyl)Propanamido)-N,6-Dimethyl-4,5,6,7-Tetrahydro-1-Benzothiophene-3-Carboxamide, is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural features and promising applications in drug design and advanced materials development.

Benzenesulfonyl groups are well-known for their ability to enhance the stability and solubility of organic compounds. In this molecule, the benzenesulfonyl group is attached to a propanamido chain, which serves as a versatile linker in organic synthesis. The presence of this group contributes to the molecule's ability to form stable amide bonds, making it an attractive candidate for peptide synthesis and bioconjugation.

The core structure of this compound is a 4,5,6,7-tetrahydro-1-benzothiophene, a bicyclic system that combines aromaticity with sulfur-containing functionalities. The benzothiophene framework is renowned for its electronic properties and has been extensively studied in the context of optoelectronic materials. The N,6-dimethyl substitution pattern further modulates the electronic characteristics of the molecule by introducing electron-donating methyl groups at specific positions.

Recent studies have highlighted the potential of this compound in drug delivery systems. The combination of its aromatic backbone and functional substituents makes it an ideal candidate for designing drug carriers with enhanced bioavailability and targeting capabilities. Researchers have also explored its use in creating stimuli-responsive materials that can release drugs under specific conditions such as pH or temperature changes.

In terms of synthesis, this compound is typically prepared through a multi-step process involving coupling reactions and cyclization steps. The use of advanced catalytic systems has enabled chemists to achieve high yields and excellent stereocontrol during its preparation. These synthetic methods have been optimized based on insights from computational chemistry studies that predict reaction pathways and intermediates.

The application of this compound extends beyond medicine into materials science. Its aromaticity and sulfur-based functionalities make it a promising candidate for developing advanced polymers and semiconducting materials. Recent research has demonstrated its potential as a building block for creating two-dimensional materials with unique electronic properties.

Moreover, the compound's ability to form self-assembled monolayers has opened new avenues in surface chemistry. These monolayers can be used to modify surfaces for applications ranging from biosensors to anti-fouling coatings. The integration of benzenesulfonyl groups into such structures enhances their stability under harsh conditions.

In conclusion, 2-(3-(Benzenesulfonyl)Propanamido)-N,6-Dimethyl-4,5,6,7-Tetrahydro-1-Benzothiophene-3-Carboxamide (CAS No. 868965-56-4) is a multifaceted compound with diverse applications across various scientific domains. Its unique structure and functional groups make it a valuable asset in both academic research and industrial development.